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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

Cat. No.: B14751598 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 1,1,1-Triiodoethane. The information is intended for researchers,

scientists, and drug development professionals. Given the limited availability of a specific

Safety Data Sheet (SDS) for 1,1,1-Triiodoethane, the following guidance is based on the

safety profiles of structurally similar halogenated alkanes, such as Iodoform (Triiodomethane)

and 1,1,1-Trichloroethane. It is imperative to handle this compound with extreme caution and to

supplement this guide with institution-specific safety procedures.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 1,1,1-Triiodoethane is provided

below.

Property Value Source

CAS Number 594-21-8 [1]

Molecular Formula C2H3I3 [1][2]

Molecular Weight 407.76 g/mol [1][3]

Melting Point 93°C [2]

Boiling Point 220.66°C (estimate) [2]

Density 3.2584 (rough estimate) [2]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 1,1,1-Triiodoethane to prevent

skin, eye, and respiratory exposure. The following table outlines the required PPE.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Butyl or Viton gloves are

recommended for handling

halogenated hydrocarbons.[4]

Neoprene may also be

suitable.[5] Always inspect

gloves for tears or degradation

before use.

Eyes
Chemical splash goggles and

face shield

Goggles should provide a

complete seal around the

eyes. A face shield offers an

additional layer of protection

against splashes.[6][7]

Body
Chemical-resistant lab coat or

apron

A lab coat made of a material

resistant to chemicals is

essential. For larger quantities

or tasks with a higher splash

risk, a chemical-resistant apron

over the lab coat is advised.[6]

[8]

Respiratory
Respirator with appropriate

cartridges

Work should be conducted in a

certified chemical fume hood.

[9] If there is a risk of

exceeding exposure limits, a

NIOSH-approved respirator

with organic vapor cartridges is

required.

Footwear
Closed-toe, chemical-resistant

shoes

Shoes must fully cover the feet

to protect against spills.[10]
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Adherence to a strict operational plan is crucial for the safe handling and storage of 1,1,1-
Triiodoethane.

Engineering Controls
Chemical Fume Hood: All handling of 1,1,1-Triiodoethane must be performed inside a

properly functioning chemical fume hood to minimize inhalation exposure.[9]

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash Stations and Safety Showers: These must be readily accessible and tested

regularly.[9]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by removing all unnecessary items and ensuring spill containment materials are

readily available.

Dispensing: Carefully dispense the required amount of 1,1,1-Triiodoethane, avoiding the

generation of dust or aerosols.

Reactions: When used in reactions, ensure the apparatus is securely clamped and that any

potential for pressure buildup is mitigated.

Post-Handling: After handling, decontaminate the work area and any equipment used.

Remove PPE in the correct order to avoid cross-contamination.

Storage
Store 1,1,1-Triiodoethane in a cool, dry, and well-ventilated area.[11]

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

certain metals like aluminum.[9][12]

The storage area should be clearly labeled with the appropriate hazard warnings.
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Disposal Plan
Proper disposal of 1,1,1-Triiodoethane and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Contaminated Solids: Any solid waste, such as contaminated gloves, paper towels, or

weighing paper, should be collected in a designated, labeled, and sealed hazardous waste

container.

Liquid Waste: Unused 1,1,1-Triiodoethane and reaction mixtures containing it should be

collected in a separate, clearly labeled hazardous waste container for halogenated organic

compounds.

Sharps: Contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container.

Disposal Procedure
Labeling: All waste containers must be accurately labeled with the full chemical name

("1,1,1-Triiodoethane") and the appropriate hazard symbols.

Storage of Waste: Store waste containers in a designated satellite accumulation area,

ensuring they are sealed and do not leak.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures and to schedule a waste pickup. Do not pour 1,1,1-
Triiodoethane down the drain.[9]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling and disposing of 1,1,1-
Triiodoethane in a laboratory setting.
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Workflow for Handling and Disposal of 1,1,1-Triiodoethane

Preparation Handling Cleanup & Decontamination Waste Disposal

Don Personal
Protective Equipment

Prepare Work Area in
Chemical Fume Hood

Dispense
1,1,1-Triiodoethane

Proceed to Handling Perform
Experiment

Decontaminate
Work Area & Equipment

Experiment Complete Remove PPE Segregate Hazardous Waste
(Solid & Liquid)

Initiate Disposal Label Waste
Containers

Store in Satellite
Accumulation Area

Arrange for EHS
Waste Pickup

Click to download full resolution via product page

Caption: Standard operating procedure for the safe handling and disposal of 1,1,1-
Triiodoethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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